Cas no 23560-70-5 (2-[(4-chlorophenoxy)methyl]benzoic Acid)

• Product Name: 2-[(4-chlorophenoxy)methyl]benzoic Acid
• CAS No: 23560-70-5
• MF: C₁₄H₁₁ClO₃
• MW: 262.688343286514
• CID: 1414659
• PubChem ID: 817994
• Update Time: 2025-04-20

2-[(4-chlorophenoxy)methyl]benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(4-chlorophenoxy)methyl]benzoic Acid
• 2-(4-chlorophenoxy-methyl)-2-tert-butyl-oxirane
• 2-(4-chlorophenoxymethyl)-2-tert.-butyl-oxirane
• &lt
• 4-Chlor-phenyl&gt
• -&lt
• 2-carboxy-benzyl&gt
• -aether
• 2-(4-chlorophenoxymethyl)benzoic acid
• 2-(4-chlorophenoxymethyl)-2-tert-butyl-oxirane
• 2-(4-chlorophenoxymethyl)-benzoic acid
• 2-(4-chlorophenoxymethyl)-2-tert-butyloxirane
• CTK2I7468
• o-(p-Chlorphenoxymethyl)-benzoesaeure
• 2-&lt
• 4-Chlor-phenoxymethyl-benzoesaeure
• Oxirane, 2-[(4-chlorophenoxy)methyl]-2-(1,1-dimethylethyl)-
• 2-[4-Chlor-phenoxymethyl-benzoesaeure
• 2-(4-chlorophenoxymethyl)-2-tert.-butyloxirane
• 2-(4-chlorophenoxy-methyl)-2-tert.-butyl-oxirane
• 2-(4-chlorophenoxy-methyl)-2-tert-butyl-oxirane; 2-(4-chlorophenoxymethyl)-2-tert.-butyl-oxirane; < 4-Chlor-phenyl> -< 2-carboxy-benzyl> -aether; 2-(4-chlorophenoxymethyl)benzoic acid; 2-(4-chlorophenoxymethyl)-2-tert-butyl-oxirane; 2-(4-chlorophenoxymethyl)-benzoic acid; 2-(4-chlorophenoxymethyl)-2-tert-butyloxirane; CTK2I7468; o-(p-Chlorphenoxymethyl)-benzoesaeure; 2-< 4-Chlor-phenoxymethyl-benzoesaeure; Oxirane, 2-[(4-
• 23560-70-5
• AE-641/11702947
• AKOS005067941
• 2-((4-chlorophenoxy)methyl)benzoic acid

• Inchi： 1S/C14H11ClO3/c15-11-5-7-12(8-6-11)18-9-10-3-1-2-4-13(10)14(16)17/h1-8H,9H2,(H,16,17)
• InChI Key： HAHXHVBOEOOXNS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 262.0396719g/mol
• Monoisotopic Mass: 262.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų